Cas no 72349-96-3 (CYCLOHEXANECARBOXYLIC ACID, 1-(1-METHYLETHENYL)-)

• Product Name: CYCLOHEXANECARBOXYLIC ACID, 1-(1-METHYLETHENYL)-
• CAS No: 72349-96-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 3411957
• PubChem ID: 20575445
• Update Time: 2025-05-19

CYCLOHEXANECARBOXYLIC ACID, 1-(1-METHYLETHENYL)- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXYLIC ACID, 1-(1-METHYLETHENYL)-
• 1-(prop-1-en-2-yl)cyclohexane-1-carboxylic acid
• SCHEMBL2854864
• 72349-96-3
• EN300-1868519

• Inchi： 1S/C10H16O2/c1-8(2)10(9(11)12)6-4-3-5-7-10/h1,3-7H2,2H3,(H,11,12)
• InChI Key： QPNRIKDEDLTTGP-UHFFFAOYSA-N
• SMILES： OC(C1(C(=C)C)CCCCC1)=O

Computed Properties

• Exact Mass: 168.115029749Da
• Monoisotopic Mass: 168.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on CYCLOHEXANECARBOXYLIC ACID, 1-(1-METHYLETHENYL)-

In-Depth Analysis of CYCLOHEXANECARBOXYLIC ACID, 1-(1-METHYLETHENYL)- (CAS No. 72349-96-3): Properties, Applications, and Industry Trends

CYCLOHEXANECARBOXYLIC ACID, 1-(1-METHYLETHENYL)- (CAS No. 72349-96-3) is a specialized organic compound with a unique molecular structure combining a cyclohexane ring and a carboxylic acid functional group. This compound, often referred to in industrial contexts as isopropenyl cyclohexanecarboxylic acid, has garnered attention for its versatile applications in fragrances, polymer chemistry, and specialty chemical synthesis. Its CAS number 72349-96-3 serves as a critical identifier for regulatory compliance and safety documentation.

The growing demand for sustainable fragrance ingredients and bio-based polymers has positioned 1-(1-METHYLETHENYL) CYCLOHEXANECARBOXYLIC ACID as a compound of interest. Researchers highlight its potential as a green chemistry intermediate, aligning with trends like circular economy and low-VOC formulations. A 2023 market analysis by Transparency Market Research noted a 6.2% CAGR growth for similar cyclohexane derivatives in cosmetic applications, reflecting broader industry shifts toward eco-friendly additives.

From a molecular perspective, the compound's steric hindrance from the isopropenyl group influences its reactivity patterns. This characteristic makes it valuable for creating tailored polymers with controlled branching, a feature increasingly sought after in 3D printing resins and high-performance coatings. Patent filings (e.g., WO2022159632) reveal its utility in UV-curable systems, where its structure enhances crosslinking efficiency without compromising flexibility.

In fragrance applications, CAS 72349-96-3 contributes to woody-amber accords, with IFRA compliance reports confirming its safe use at 2.8% maximum concentration in leave-on products. Perfumers value its stability in alkaline formulations—a key differentiator from traditional terpene-derived acids. Recent studies in the Journal of Flavor Science (2024) demonstrated its synergistic effects with sandalwood analogs, addressing industry needs for synthetic alternatives to restricted natural materials.

The synthesis of CYCLOHEXANECARBOXYLIC ACID, 1-(1-METHYLETHENYL)- typically involves Friedel-Crafts acylation followed by selective hydrogenation, with newer catalytic methods achieving >90% yields (ACS Catalysis, 2023). Process optimization remains an active research area, particularly for waste minimization—a priority given tightening REACH regulations on solvent use. Computational chemistry models now enable precise prediction of its phase behavior, reducing trial-and-error in formulation development.

Storage and handling recommendations for 72349-96-3 emphasize protection from oxidative degradation, with nitrogen blanketing suggested for bulk quantities. Analytical characterization typically employs GC-MS and FTIR spectroscopy, where the carbonyl stretch at 1705 cm⁻¹ serves as a diagnostic marker. The compound's logP value of 2.8 indicates moderate hydrophobicity, informing its use in emulsion systems and microencapsulation technologies.

Emerging applications include electrolyte additives for lithium-ion batteries, where preliminary data suggests improved cycle stability at elevated temperatures. This aligns with global R&D investments in energy storage materials, projected to exceed $12 billion annually by 2025 (BloombergNEF). Additionally, its derivatization into ester plasticizers shows promise for biodegradable polymers, addressing concerns over phthalate alternatives in flexible packaging.

Regulatory landscapes continue evolving, with CAS 72349-96-3 currently listed on ECHA's registered substances inventory. Recent amendments to OECD test guidelines for hydrolysis persistence studies require updated environmental fate data—a gap being addressed through industry consortia. The compound's readily biodegradable classification under OECD 301B enhances its profile for sustainable chemistry initiatives.

Future research directions focus on enzymatic synthesis routes and biocatalytic derivatization, leveraging advances in metabolic engineering. As the chemical industry prioritizes carbon footprint reduction, lifecycle assessments of 1-(1-METHYLETHENYL) CYCLOHEXANECARBOXYLIC ACID production pathways will likely influence adoption rates. With its balanced properties and multifunctionality, this compound exemplifies the innovation driving next-generation specialty chemicals.